N-(3-(dimethylamino)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C19H25N5O2S.ClH/c1-5-26-15-8-6-9-16-17(15)20-19(27-16)24(12-7-11-22(2)3)18(25)14-10-13-23(4)21-14;/h6,8-10,13H,5,7,11-12H2,1-4H3;1H
• InChI Key: OCPKMQJFXAGISU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN(C)C)C(=O)C3=NN(C=C3)C.Cl
• Molecular Formula: C19H26ClN5O2S
• Molecular Weight: 424.0 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H26ClN5O2S and its molecular weight is 423.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Cytotoxic Activity : Studies have shown the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, indicating that these compounds can be potent cytotoxins against various cancer cell lines, demonstrating the potential for anticancer applications L. Deady et al., 2003.

• Novel Benzodifuranyl and Triazines : Research on novel (4-methoxy or 4,8-dimethoxy)-3-methyl-N-(6-oxo-2-thioxo-1,2,3,6-tetrahydro-pyrimidin-4-yl) benzo [1,2-b: 5, 4-b’] difuran-2-carboxamide derivatives has demonstrated their potential as anti-inflammatory and analgesic agents, highlighting the versatility of N-(3-(dimethylamino)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride in medicinal chemistry A. Abu‐Hashem et al., 2020.

• Antibacterial Agents : Derivatives designed and synthesized based on this compound have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating the potential for developing new antibacterial agents M. Palkar et al., 2017.

Anticancer and Antidepressant Properties

• Anticancer Applications : Some studies have focused on synthesizing pyrazolo[3,4-d]pyrimidin-4-one derivatives, with certain compounds displaying significant antitumor activity against human breast adenocarcinoma cell lines, suggesting potential for anticancer drug development Khaled R. A. Abdellatif et al., 2014.

• Antidepressant Potential : The design and synthesis of 3-ethoxyquinoxalin-2-carboxamides as novel 5-HT3 receptor antagonists have demonstrated significant antidepressant-like activity in preclinical models, offering insights into the development of new antidepressant medications R. Mahesh et al., 2011.